Cas no 25103-52-0 (Isocaprylic acid)

• Product Name: Isocaprylic acid
• CAS No: 25103-52-0
• Molecular Formula: C₈H₁₆O₂
• Molecular Weight: 144.21
• CID: 52636
• PubChem ID: 90716

Isocaprylic acid Properties

Names and Identifiers

• Isocaprylic acid
• Isooctyl acid
• Isooctansure
• I-OCTANOICACID
• 2-Ethylhexanoic acid
• Isooctanoic acid
• Cecanoic C8 acid
• Einecs 246-617-0
• CHEBI:179945
• isooctylic acid
• SY204610
• 6-methyl-heptanoic acid
• D95053
• SCHEMBL245252
• 929-10-2
• EN300-226974
• CEKANOIC 8 ACID
• J-521555
• 6-Methylheptanoicacid
• Q27268731
• FT-0650619
• 25103-52-0
• 6-Methylheptanoic acid
• CS-0154230
• 7R20G8CX85
• FT-0621235
• Cekanoic C8 acid
• OEOIWYCWCDBOPA-UHFFFAOYSA-N
• UNII-7R20G8CX85
• LMFA01020242
• A855859
• NS00083790
• DTXSID80865871
• AKOS013153126
• Z1198148498
• AS-75838
• MFCD00044083
• 3,5-dimethylhexanoic acid
• DB-007586
• DB-007179

• InChIKey： KTWWTCBUJPAASC-UHFFFAOYSA-N
• Inchi： 1S/C8H16O2/c1-7(2)5-3-4-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• SMILES： CC(CC(CC(=O)O)C)C

Computed Properties

• Exact Mass: 144.11503g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 144.11503g/mol
• Monoisotopic Mass: 144.11503g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 10
• Complexity: 97.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.28740
• PSA: 37.30000
• Refractive Index: 1.4130 (estimate)
• Boiling Point: 228.91°C (estimate)
• Melting Point: 0°C
• Flash Point: 116.6 °C
• Color/Form: Colorless oily liquid
• Density: 0.9173 (rough estimate)

Isocaprylic acid Security Information

Isocaprylic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%